Cas no 2094031-82-8 (cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride)

• Product Name: cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride
• CAS No: 2094031-82-8
• CID: 4637237
• Update Time: 2025-08-04

cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-bromophenyl)cyclobutan-1-ol hydrochloride
• cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride

Additional information on cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride

Research Briefing on cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride (CAS: 2094031-82-8)

The compound cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride (CAS: 2094031-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and central nervous system (CNS) targeting agents. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of small molecule inhibitors. Researchers have utilized its rigid cyclobutane core to design compounds with enhanced selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride exhibited significant inhibitory activity against protein kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's utility in CNS drug discovery. The presence of the 4-bromophenyl moiety and the amino-alcohol functionality has been linked to improved blood-brain barrier penetration, making it an attractive scaffold for designing neuroactive compounds. A preclinical study conducted in 2024 reported that analogs of this compound showed promising results in modulating neurotransmitter receptors, with potential implications for treating neurodegenerative disorders such as Alzheimer's disease.

The synthesis of cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride has also been a focus of recent research. Advances in asymmetric catalysis and green chemistry approaches have enabled more efficient and scalable production of this compound. A notable 2023 publication in Organic Letters detailed a novel enantioselective synthesis route, achieving high yields and excellent stereocontrol, which could facilitate its broader application in medicinal chemistry.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Ongoing research aims to address these issues through structural modifications and in-depth mechanistic studies. The compound's versatility and the growing body of evidence supporting its therapeutic potential underscore its importance in contemporary drug discovery efforts.

In conclusion, cis-3-amino-3-(4-bromophenyl)cyclobutanol;hydrochloride (CAS: 2094031-82-8) represents a promising chemical entity with diverse applications in medicinal chemistry. Continued research into its pharmacological properties, synthesis methodologies, and therapeutic potential is expected to yield valuable insights and novel drug candidates in the coming years.